Cas no 459182-44-6 (2-((2-Aminoethyl)amino)-6-methylpyrimidin-4(1H)-one)

• Product Name: 2-((2-Aminoethyl)amino)-6-methylpyrimidin-4(1H)-one
• CAS No: 459182-44-6
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 930090
• PubChem ID: 135749147
• Update Time: 2025-04-19

2-((2-Aminoethyl)amino)-6-methylpyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Aminoethyl)amino]-6-methyl-4(1H)-pyrimidinone
• 4(1H)-Pyrimidinone,2-[(2-aminoethyl)amino]-6-methyl-(9CI)
• 2-[(2-aminoethyl)amino]-6-methylpyrimidin-4(3H)-one
• 2-[(2-AMINOETHYL)AMINO]-6-METHYL-3H-PYRIMIDIN-4-ONE
• 2-((2-Aminoethyl)amino)-6-methylpyrimidin-4(3H)-one
• BS-38190
• DB-272057
• SB56986
• MFCD02978290
• 2-[(2-Aminoethyl)amino]-6-methyl-4(3H)-pyrimidinone
• AKOS006281863
• 4(1H)-PYRIMIDINONE, 2-[(2-AMINOETHYL)AMINO]-6-METHYL-
• 459182-44-6
• 2-(2-aminoethylamino)-4-methyl-1H-pyrimidin-6-one
• 2-((2-Aminoethyl)amino)-6-methylpyrimidin-4(1H)-one

• Inchi： 1S/C7H12N4O/c1-5-4-6(12)11-7(10-5)9-3-2-8/h4H,2-3,8H2,1H3,(H2,9,10,11,12)
• InChI Key： PZDMORWTEHGVJY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(N1)NCCN

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 79.5Ų